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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B077638 Get Quote

C.I. Solvent Yellow 176: An In-Depth Technical
Guide
CAS Number: 10319-14-9

This technical guide provides a comprehensive overview of C.I. Solvent Yellow 176, a

quinoline-based dye used in various industrial applications. The information is intended for

researchers, scientists, and professionals in drug development and materials science who

require detailed technical information.

Chemical and Physical Properties
C.I. Solvent Yellow 176 is a reddish to brilliant yellow powder known for its high thermal stability

and light fastness.[1][2] It is sparingly soluble in many organic solvents and insoluble in water.

[3]

Table 1: Chemical and Physical Data for C.I. Solvent Yellow 176
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Property Value Reference

CAS Number 10319-14-9 [4]

C.I. Number 47023 [2]

Molecular Formula C18H10BrNO3 [4]

Molecular Weight 368.18 g/mol [4]

Appearance
Reddish yellow to brilliant

yellow powder
[1]

Melting Point 218-220 °C [1][3][5]

Heat Resistance 260-280 °C [1][2]

Light Fastness 7 [1]

Solubility

Soluble in acetone and

dimethylformamide; insoluble

in ethanol and water.

[1]

Maximum Absorption (λmax) 420 nm [1]

Toxicological and Safety Information
As with any chemical substance, appropriate safety precautions should be taken when

handling C.I. Solvent Yellow 176.

Table 2: Toxicological and Safety Data
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Parameter Value Reference

Acute Oral Toxicity (Rat) LD50: 8200 mg/kg [3]

Fish Toxicity LC50: 1100 mg/L [3]

Hazards
May cause skin and eye

irritation. Harmful if swallowed.

Personal Protective Equipment

Safety goggles, rubber gloves,

and an approved respirator are

recommended.

[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of C.I. Solvent Yellow 176 are

not readily available in the public domain, likely due to their proprietary nature. However, a

general application protocol for coloring plastics is described below.

Application in Plastics Coloring
C.I. Solvent Yellow 176 is widely used for coloring a variety of plastics due to its excellent heat

resistance and light fastness.[1][5]

Materials:

C.I. Solvent Yellow 176 dye

Polymer resin (e.g., PS, ABS, PMMA, PC, PET)

Titanium dioxide (for opaque shades, optional)

Mixer or extruder

Procedure:

Determine the desired color concentration. For transparent tones, a typical dosage is

0.02%-0.05% by weight of the polymer.[1] For opaque tones, a dosage of approximately

0.1% is common, often in combination with titanium dioxide.[1]
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Dry blend the C.I. Solvent Yellow 176 powder with the polymer resin pellets or powder until a

homogenous mixture is achieved.

For opaque applications, add the appropriate amount of titanium dioxide to the blend and

mix thoroughly.

Process the mixture using standard plastics processing techniques such as injection molding

or extrusion. The processing temperature should be within the heat stability range of the dye.
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Workflow for Coloring Plastics with C.I. Solvent Yellow 176.
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Potential Analytical Methodology
While a specific, validated analytical method for C.I. Solvent Yellow 176 was not found, a

reverse-phase high-performance liquid chromatography (RP-HPLC) method could likely be

adapted from methodologies used for similar quinoline-based dyes. The following is a

proposed, non-validated starting point for method development.

Proposed RP-HPLC Method:

Column: C18 stationary phase

Mobile Phase: A gradient of methanol and water.

Detector: UV-Vis detector set to the λmax of the dye (420 nm).

Standard Preparation: Prepare a stock solution of C.I. Solvent Yellow 176 in a suitable

solvent (e.g., acetone or dimethylformamide) and perform serial dilutions to create calibration

standards.

Sample Preparation HPLC Analysis Data Analysis

Dissolve Sample in
Appropriate Solvent Filter through 0.45 µm filter Inject onto C18 Column Elute with Methanol/Water Gradient Detect at 420 nm Quantify using

Calibration Curve

Click to download full resolution via product page

Proposed Analytical Workflow for C.I. Solvent Yellow 176.

Applications
The primary application of C.I. Solvent Yellow 176 is in the coloration of various materials.

Table 3: Recommended Applications of C.I. Solvent Yellow 176
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Application Suitability Reference

Polystyrene (PS) Recommended [1]

Acrylonitrile Butadiene Styrene

(ABS)
Recommended [1]

Polymethyl Methacrylate

(PMMA)
Recommended [1]

Polycarbonate (PC) Recommended [1]

Polyethylene Terephthalate

(PET)
Recommended [1]

Unplasticized Polyvinyl

Chloride (PVC-U)
Recommended [1]

Polyamide 6 (PA6) Not Recommended [1]

Polyamide 66 (PA66) Not Recommended [1]

Inks Suitable [1]

Fibers Recommended for Polyester [1]

Signaling Pathways
As C.I. Solvent Yellow 176 is an industrial dye, there is no information available regarding its

involvement in biological signaling pathways.

Logical Relationships in Purification
A general approach to the purification of dyes often involves the removal of inorganic salts and

other impurities. A logical workflow for a potential purification process is outlined below.
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Dissolve Crude Dye in Solvent

Add Flocculant to Precipitate Impurities

Filter to Remove Precipitate

Precipitate Purified Dye

Wash Precipitated Dye

Dry Purified Dye

Click to download full resolution via product page

General Logical Workflow for Dye Purification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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